Cas no 2171291-12-4 ((2R)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-ylmethanamine)

• Product Name: (2R)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-ylmethanamine
• CAS No: 2171291-12-4
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5154669
• PubChem ID: 132398991
• Update Time: 2025-05-23

(2R)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [(2R)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-yl]methanamine
• (2R)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-ylmethanamine

• Inchi： 1S/C9H16N4/c1-12-7-9(6-11-12)13-4-2-3-8(13)5-10/h6-8H,2-5,10H2,1H3/t8-/m1/s1
• InChI Key： DVCAKLPXRNTXHI-MRVPVSSYSA-N
• SMILES： N1(C2=CN(C)N=C2)CCC[C@@H]1CN

Additional information on (2R)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-ylmethanamine

Introduction to (2R)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-ylmethanamine (CAS No. 2171291-12-4)

(2R)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-ylmethanamine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 2171291-12-4, represents a fascinating example of the intricate molecular architecture that modern drug discovery often involves. Its unique structural features, including a pyrazole and pyrrolidine moiety, make it a promising candidate for various therapeutic applications.

The molecular structure of (2R)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-ylmethanamine consists of a chiral center at the 2-position of the pyrrolidine ring, which is crucial for its biological activity. The presence of the 1-methyl-1H-pyrazole group at the 4-position further enhances its potential as a pharmacophore. This arrangement allows for selective interactions with biological targets, making it an attractive molecule for drug development.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The pyrazole and pyrrolidine scaffolds are well-known for their ability to interact with enzymes and receptors in a highly specific manner. This specificity is essential for achieving therapeutic efficacy while minimizing side effects.

One of the most compelling aspects of (2R)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-ylmethanamine is its potential as a lead compound for the development of novel drugs. Preclinical studies have shown that derivatives of this compound exhibit promising activity in models of cancer and inflammation. The chiral center at the 2-position of the pyrrolidine ring plays a critical role in determining its biological activity, and modifications to this moiety can lead to significant changes in potency and selectivity.

The synthesis of (2R)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-ylmethanamine involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as asymmetric hydrogenation and transition metal-catalyzed reactions, are often employed to achieve the desired molecular structure with high enantiomeric purity. These synthetic strategies are essential for ensuring that the final product has the desired biological properties.

The pharmacological profile of (2R)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-ylmethanamine has been extensively studied in vitro and in vivo. Initial studies have demonstrated its ability to inhibit key enzymes involved in disease pathways. For example, derivatives of this compound have shown potent activity against kinases, which are frequently overexpressed in cancer cells. Additionally, it has demonstrated anti-inflammatory properties by modulating cytokine production and reducing inflammation-related signaling pathways.

The potential therapeutic applications of (2R)-1-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-ylmethanamine extend beyond cancer and inflammation. Research is ongoing to explore its efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of this compound to interact with specific biological targets suggests that it may have broader therapeutic potential than initially anticipated.

In conclusion, (2R)-1-(1-methyl-1H-pyrazol-4-yll)pyrrolidin-l-methanamine (CAS No. 2171291124) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique molecular features make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in addressing some of the most challenging diseases faced by humanity.